N-(3-chloro-4-methylphenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C19H15ClFN3OS/c1-12-2-7-15(10-16(12)20)22-18(25)11-26-19-9-8-17(23-24-19)13-3-5-14(21)6-4-13/h2-10H,11H2,1H3,(H,22,25)
• InChI Key: XZZMSFLBAVBSQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C19H15ClFN3OS
• Molecular Weight: 387.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C19H15ClFN3OS and its molecular weight is 387.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Approaches : Studies have developed methods for synthesizing pyridazinone derivatives, highlighting the chemical reactivity and versatility of these compounds. For instance, the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-[5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl] acetamides demonstrated the potential for generating anti-inflammatory agents through chemical modification of the pyridazinone scaffold (Sunder & Maleraju, 2013).
• Structural Characterization : X-ray crystallography and spectroscopic techniques have been used to characterize the products of reactions involving pyridazinone derivatives, providing insight into their structural properties and potential for further chemical modifications (Kosolapova et al., 2013).

Biological Activities

• Anticancer, Antiangiogenic, and Antioxidant Properties : Some pyridazinone derivatives exhibit inhibitory activity against human cancer cell lines and possess antiangiogenic and antioxidant properties. For example, a series of new 4‐chloro‐2‐(3‐chloro‐4‐fluorophenyl)‐5‐(aliphatic/cyclic saturated amino)pyridazin‐3(2H)‐one derivatives were synthesized and showed promising results against liver, breast, and leukemia cancer cell lines, highlighting their potential as anticancer agents (Kamble et al., 2015).
• Corrosion Inhibition : Pyridazinone derivatives have also been investigated for their potential as corrosion inhibitors for mild steel in acidic environments. This application is critical for protecting industrial equipment and infrastructure from corrosion-related damage (Mashuga et al., 2017).